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CAS No.: 13983-17-0

Cat. No.: B1683320

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

calcium metasilicate (wollastonite) as a reinforcing filler in polypropylene (PP) composites.

The incorporation of calcium metasilicate can enhance the mechanical and thermal

properties of polypropylene, making it suitable for a wider range of applications.

Principle and Mechanism
Wollastonite, a naturally occurring calcium silicate (CaSiO₃) with an acicular or needle-like

morphology, serves as a reinforcing agent in polymer composites.[1] Its key benefits in a

polypropylene matrix include:

Mechanical Reinforcement: The high aspect ratio of wollastonite particles, when properly

dispersed, can significantly increase the stiffness (Young's modulus) and tensile strength of

the polypropylene composite.[2]
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Thermal Stability: The presence of this inorganic filler can improve the thermal stability of the

polypropylene matrix.[3]

Nucleating Agent: Wollastonite can act as a nucleating agent, influencing the crystallization

behavior of polypropylene, which in turn affects its mechanical properties.[4]

However, the inherent hydrophilicity of calcium metasilicate leads to poor compatibility with

the hydrophobic polypropylene matrix. This can result in weak interfacial adhesion, leading to

suboptimal mechanical properties. To overcome this limitation, surface modification of the

wollastonite filler is crucial for enhancing its dispersion and interaction with the polypropylene

matrix.[5] Common surface modification agents include stearic acid and various silane coupling

agents.[6][7]

Data Presentation
The following tables summarize the typical mechanical and thermal properties of polypropylene

composites reinforced with calcium metasilicate (wollastonite).

Table 1: Mechanical Properties of Polypropylene/Wollastonite Composites

Composite
Formulation
(wt%)

Tensile
Strength (MPa)

Young's
Modulus (MPa)

Elongation at
Break (%)

Impact
Strength (J/m)

Neat

Polypropylene
33.3 1280 >50 35.8

PP + 20%

Wollastonite
35.5 2210 18.2 40.2

PP + 15%

Wollastonite / 5%

Talc

38.3 2450 15.5 42.1

Data synthesized from a study on hybrid composites, highlighting the reinforcing effect of

wollastonite.[2][8]

Table 2: Thermal Properties of Polypropylene/Wollastonite Composites
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Composite
Formulation (wt%)

Melting
Temperature (Tm)
(°C)

Crystallization
Temperature (Tc)
(°C)

Degree of
Crystallinity (%)

Neat Polypropylene 165.8 115.5 39.9

PP + 20%

Wollastonite
166.5 123.5 44.5

PP + 15%

Wollastonite / 5% Talc
166.8 124.8 45.9

Data synthesized from a study on hybrid composites, illustrating the nucleating effect of

wollastonite.[2]

Experimental Protocols
This section provides detailed methodologies for the key experiments involved in the

preparation and characterization of polypropylene/calcium metasilicate composites.

Surface Modification of Calcium Metasilicate
Objective: To render the hydrophilic surface of calcium metasilicate hydrophobic to improve

its compatibility with the polypropylene matrix.

Materials:

Calcium Metasilicate (Wollastonite) powder

Stearic Acid (or other suitable organic acid/silane coupling agent)

Ethanol (or other suitable solvent)

Distilled Water

Protocol:

Prepare a solution of the surface modifying agent (e.g., 1.5% stearic acid by weight of

wollastonite) in a suitable solvent like ethanol.[1]
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Disperse the calcium metasilicate powder in the solution.

Stir the suspension vigorously for a specified time (e.g., 1-2 hours) at a controlled

temperature (e.g., 60-80°C) to facilitate the reaction between the modifying agent and the

filler surface.

After the reaction, filter the suspension to separate the surface-modified calcium
metasilicate.

Wash the filtered powder with the solvent and then with distilled water to remove any

unreacted modifying agent.

Dry the surface-modified calcium metasilicate in an oven at a specified temperature (e.g.,

80-100°C) until a constant weight is achieved.

Preparation of Polypropylene/Calcium Metasilicate
Composites
Objective: To melt-compound the surface-modified calcium metasilicate with polypropylene to

create a homogeneous composite material.

Materials:

Polypropylene (PP) pellets

Surface-modified Calcium Metasilicate powder

Protocol:

Dry both the polypropylene pellets and the surface-modified calcium metasilicate powder in

an oven to remove any residual moisture.

Pre-mix the polypropylene pellets and the desired weight percentage of surface-modified

calcium metasilicate in a container.

Melt-compound the mixture using a twin-screw extruder.[2] Set the temperature profile of the

extruder zones appropriately for polypropylene (e.g., 180°C to 220°C from hopper to die).
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Set the screw speed to an optimal level (e.g., 50-100 rpm) to ensure good dispersion without

causing excessive shear degradation of the polymer.[7]

Extrude the composite material into strands.

Cool the extruded strands in a water bath.

Pelletize the cooled strands to obtain composite pellets.

Injection mold the composite pellets into standard test specimens (e.g., for tensile and

impact testing) according to ASTM standards.[2]

Characterization of Composites
3.3.1. Mechanical Properties

Tensile Testing: Conduct tensile tests on dumbbell-shaped specimens according to ASTM

D638 to determine tensile strength, Young's modulus, and elongation at break.[2]

Impact Testing: Perform Izod or Charpy impact tests on notched specimens according to

ASTM D256 to evaluate the impact strength of the composite.[2]

3.3.2. Thermal Properties

Differential Scanning Calorimetry (DSC): Use DSC to determine the melting temperature

(Tm), crystallization temperature (Tc), and degree of crystallinity of the composites.[3][9]

Heat the samples under a nitrogen atmosphere at a controlled rate (e.g., 10°C/min).[9]

Thermogravimetric Analysis (TGA): Use TGA to assess the thermal stability of the

composites by measuring the weight loss as a function of temperature.[10] Heat the samples

in a controlled atmosphere (e.g., nitrogen or air) at a specific heating rate (e.g., 20°C/min).[9]

3.3.3. Morphological Characterization

Scanning Electron Microscopy (SEM): Examine the fracture surfaces of the impact-tested

specimens using SEM to assess the dispersion of the calcium metasilicate particles within

the polypropylene matrix and to analyze the interfacial adhesion.[11]
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Caption: Experimental workflow for preparing and characterizing PP/calcium metasilicate
composites.
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Caption: Logical relationship of surface modification to property enhancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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